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Compound of Interest

Compound Name: (R)-Nicardipine-d3

Cat. No.: B15559627

Technical Guide: (R)-Nicardipine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and
supplier information for (R)-Nicardipine-d3, a deuterated form of the R-enantiomer of
Nicardipine. This information is crucial for researchers utilizing this compound in

pharmacokinetic studies, as an internal standard in analytical methods, or in metabolic fate
studies.

Certificate of Analysis Summary

The following data is summarized from a representative Certificate of Analysis provided by
MedchemExpress for (R)-Nicardipine-d3, Batch No.: 250182[1].

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15559627?utm_src=pdf-interest
https://www.benchchem.com/product/b15559627?utm_src=pdf-body
https://www.benchchem.com/product/b15559627?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-12515CS1/R-Nicardipine-d3-COA-250182-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Specification

3-(2-(Benzyl(methyl-d3)amino)ethyl) 5-methyl
Chemical Name (R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-
dihydropyridine-3,5-dicarboxylate[1]

Molecular Formula C26H26D3N306[1]

Molecular Weight 482.54[1]

Appearance White to off-white (Solid)[1]

Storage (Powder) -20°C for 3 years, 4°C for 2 years[1]
Storage (Solvent) -80°C for 6 months, -20°C for 1 month[1]

Analytical Data

Test Result

1H NMR Spectrum Consistent with structure[1]
LCMS Consistent with structure[1]
Purity (LCMS) >99.0%][1]

Experimental Protocols

The Certificate of Analysis from MedchemExpress indicates the use of the following standard
analytical techniques for quality control. While detailed experimental parameters are not
provided in the summary, the general methodologies are as follows:

e 1H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: This technique is used to
confirm the chemical structure of the molecule. The sample is dissolved in a deuterated
solvent and placed in a strong magnetic field. The resulting spectrum provides information
about the number and types of protons in the molecule, confirming the identity of (R)-
Nicardipine-d3.

e LCMS (Liquid Chromatography-Mass Spectrometry): This is a powerful analytical technique
that combines the separation capabilities of liquid chromatography with the mass analysis
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capabilities of mass spectrometry.

o Liquid Chromatography (LC): The compound is passed through a column to separate it
from any impurities.

o Mass Spectrometry (MS): The separated compound is then ionized and its mass-to-
charge ratio is measured, confirming its molecular weight. This method is also used to
determine the purity of the compound[1].

Quality Control Workflow

The following diagram illustrates a typical quality control workflow for ensuring the identity and
purity of (R)-Nicardipine-d3.
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Caption: Quality Control Workflow for (R)-Nicardipine-d3.
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Several suppliers offer (R)-Nicardipine-d3 and related compounds. It is recommended to
request a batch-specific Certificate of Analysis from the supplier before purchase to ensure it
meets the requirements of your research.

Supplier Product Name Notes

Certificate of Analysis is readily

MedchemExpress (R)-Nicardipine-d3[1] ) )
available online.[1]
A Certificate of Analysis
Simson Pharma Limited (R)-(+)-Nicardipine-13C-D3[2] accompanies every
compound.[2][3]
- Nicardipine-d3 A sample Certificate of
Pharmaffiliates ) o )
Hydrochloride[4] Analysis is available.[4]
Nicardipine-d3 Certificate of Analysis is
LGC Standards ] .
Hydrochloride[5] available.[5]

Disclaimer: This information is based on publicly available data and is intended for
informational purposes only. Researchers should always verify the specifications with the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R)-Nicardipine-d3 certificate of analysis and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559627#r-nicardipine-d3-certificate-of-analysis-
and-supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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